Cas no 1779479-41-2 (2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid)

• Product Name: 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid
• CAS No: 1779479-41-2
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 6385353
• PubChem ID: 105478795
• Update Time: 2025-05-28

2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid
• 2-methyl-3-[3-(trifluoromethyl)-1H-pyrazol-5-yl]propanoic acid
• 1779479-41-2
• EN300-1961725

• Inchi： 1S/C8H9F3N2O2/c1-4(7(14)15)2-5-3-6(13-12-5)8(9,10)11/h3-4H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： LEEZGHCTTSIWFR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(C(=O)O)C)NN=1)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid

Comprehensive Overview of 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 1779479-41-2)

The compound 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 1779479-41-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid is its role in the development of small-molecule inhibitors. Fluorinated compounds, such as this one, are often explored for their enhanced metabolic stability and bioavailability. This aligns with current trends in the pharmaceutical industry, where AI-driven drug discovery and computational chemistry are being leveraged to identify novel therapeutic agents. Searches for terms like "fluorinated pyrazole derivatives" and "CAS 1779479-41-2 applications" have surged, reflecting the compound's relevance in cutting-edge research.

In addition to its pharmaceutical potential, 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid is also studied for its utility in agrochemical formulations. The trifluoromethyl group is known to improve the efficacy of pesticides and herbicides, making this compound a candidate for sustainable crop protection solutions. With the global focus on green chemistry and precision agriculture, researchers are actively investigating how such molecules can reduce environmental impact while maintaining high performance.

The synthesis and characterization of CAS No. 1779479-41-2 involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is critical for its application in high-stakes industries. Online queries like "how to synthesize 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid" highlight the technical curiosity surrounding its production. Furthermore, the compound's patent landscape is another area of interest, as innovators seek to protect their discoveries in competitive markets.

From a commercial perspective, the demand for 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid is expected to rise, driven by its versatility and the expanding applications of fluorinated compounds. Suppliers and manufacturers are increasingly listing this chemical in their catalogs, catering to the needs of research institutions and industrial laboratories. Keywords such as "buy CAS 1779479-41-2" and "trifluoromethyl pyrazole suppliers" are frequently searched, indicating a robust market interest.

In conclusion, 2-methyl-3-3-(trifluoromethyl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 1779479-41-2) represents a fascinating intersection of chemistry, medicine, and agriculture. Its structural features and functional groups make it a promising candidate for diverse applications, from drug development to crop science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.